Cas no 2260936-44-3 (9-ethyl-2,13-dioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane)

• Product Name: 9-ethyl-2,13-dioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane
• CAS No: 2260936-44-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6019741
• PubChem ID: 165506030
• Update Time: 2025-10-22

9-ethyl-2,13-dioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-2,13-dioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane
• 2260936-44-3
• EN300-1280075
• 9-ethyl-2,13-dioxa-5-azadispiro[3.1.6^{6}.3^{4}]pentadecane

• Inchi： 1S/C14H25NO2/c1-2-12-4-3-6-14(7-5-12)15-13(8-9-17-14)10-16-11-13/h12,15H,2-11H2,1H3
• InChI Key： ZPZSBZKSFDYYRE-UHFFFAOYSA-N
• SMILES： O1CCC2(COC2)NC21CCCC(CC)CC2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-ethyl-2,13-dioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane

Comprehensive Overview of 9-ethyl-2,13-dioxa-5-azadispiro[3.1.6⁶.3⁴]pentadecane (CAS No. 2260936-44-3): Properties, Applications, and Research Insights

The compound 9-ethyl-2,13-dioxa-5-azadispiro[3.1.6⁶.3⁴]pentadecane (CAS No. 2260936-44-3) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex heterocyclic architecture, featuring dioxa (oxygen-containing) and aza (nitrogen-containing) rings, makes it a versatile candidate for drug discovery and advanced material design. Researchers are particularly intrigued by its potential as a molecular scaffold for modulating biological targets, owing to its three-dimensional rigidity and functional group compatibility.

In recent years, the demand for spirocyclic compounds like 9-ethyl-2,13-dioxa-5-azadispiro[3.1.6⁶.3⁴]pentadecane has surged due to their applications in central nervous system (CNS) drug development. This aligns with growing public interest in neurotherapeutics and cognitive health, as evidenced by trending searches for "novel neuroprotective agents" and "blood-brain barrier permeable molecules." The compound's dispiro framework may offer advantages in bioavailability and target selectivity, addressing key challenges in modern medicinal chemistry.

Synthetic routes to CAS No. 2260936-44-3 often involve multicomponent reactions or ring-closing strategies, topics frequently queried in academic and industrial chemistry forums. Optimization of its synthesis remains an active area of investigation, with researchers exploring catalytic asymmetric methods to access enantiopure forms—a critical consideration for chiral drug development. The ethyl substituent at position 9 introduces additional lipophilicity, potentially influencing pharmacokinetic properties, a subject of numerous QSAR studies.

Beyond pharmaceuticals, this compound's spirocyclic ether-amine structure shows promise in supramolecular chemistry applications. Its ability to act as a conformational lock or hydrogen bond acceptor/donor makes it valuable for designing smart materials—a field experiencing exponential growth due to interest in stimuli-responsive polymers and molecular machines. These connections to cutting-edge technology sectors enhance its relevance in both scientific literature and patent landscapes.

Analytical characterization of 9-ethyl-2,13-dioxa-5-azadispiro[3.1.6⁶.3⁴]pentadecane typically employs advanced techniques such as NMR crystallography and high-resolution mass spectrometry, reflecting the compound's structural complexity. Recent publications highlight its distinctive solid-state packing behavior, which may inform crystal engineering strategies—another hot topic in materials science circles. The CAS registry entry (2260936-44-3) serves as a crucial identifier for researchers navigating the expanding universe of spiroheterocycles.

Environmental and green chemistry considerations are increasingly shaping research directions for compounds like this. Scientists are investigating biocatalytic approaches to synthesize its core structure, responding to industry demands for sustainable chemical processes. This aligns with broader societal concerns about green manufacturing, as seen in search trends for "eco-friendly synthesis methods" and "benign by design pharmaceuticals." The compound's potential biodegradability profile also makes it attractive for environmental impact assessments.

In computational chemistry, 2260936-44-3 serves as an interesting case study for molecular dynamics simulations due to its constrained yet flexible architecture. The emergence of AI-driven drug discovery platforms has intensified interest in such structurally complex molecules, with machine learning models being trained to predict their physicochemical properties and binding affinities. These technological intersections position the compound at the forefront of digital chemistry innovation.

The intellectual property landscape surrounding 9-ethyl-2,13-dioxa-5-azadispiro[3.1.6⁶.3⁴]pentadecane reveals its commercial potential, with patents covering its use in electronic materials and specialty coatings. This industrial applicability complements its pharmaceutical promise, creating multiple value propositions. As research continues, the compound's role in addressing challenges like drug resistance and material stability will likely expand, making it a subject of enduring scientific and commercial interest.